77-76-9

2,2-Dimethoxypropane

In Stock

• CAS RN:
• 77-76-9

• Formula:
• C5H12O2

• InChI:
• InChI=1S/C5H12O2/c1-5(2,6-3)7-4/h1-4H3

• InChIKey:
• HEWZVZIVELJPQZ-UHFFFAOYSA-N

• 2,2-Dimethoxypropane is an organic compound, which may be used as a protecting agent in the process of the synthesis of structurally related alkaloids like narciclasine and lycoricidine using phenylbromide as the starting material.
  2,2-Dimethoxypropane (DMP) is an organic building block commonly employed as a precursor to generate 2-methoxypropene (MPP). The degradation study of DMP in ionic liquids showed the formation of MPP and 2-ethoxypropene (EPP) in an identical ratio due to the tunneling effect. Conformational analysis of DMP based on ab initio calculations and matrix isolation infrared spectroscopy has been reported. DMP reacts with water to produce methanol and acetone. This reaction has been employed in a method for the quantification of water in natural products by gas-liquid chromatography. Acidified DMP has been employed for the dehydration of biologica...

3-(5-Methyl-2-oxo-benzooxazol-3-yl)-propionic acid

In Stock

• CAS RN:
• 71977-76-9

• Formula:
• C11H11NO4

• InChI:
• InChI=1S/C11H11NO4/c1-7-2-3-9-8(6-7)12(11(15)16-9)5-4-10(13)14/h2-3,6H,4-5H2,1H3,(H,13,14)

• InChIKey:
• FTSJMZOSLSBKME-UHFFFAOYSA-N

• 3-(5-Methyl-2-oxo-benzooxazol-3-yl)-propionic acid is a useful research compound. Its molecular formula is C11H11NO4 and its molecular weight is 221.21 g/mol. The purity is usually 95%.

2-(Diphenylphosphino)benzaldehyde

In Stock

• CAS RN:
• 50777-76-9

• Formula:
• C19H15OP

• InChI:
• InChI=1S/C19H15OP/c20-15-16-9-7-8-14-19(16)21(17-10-3-1-4-11-17)18-12-5-2-6-13-18/h1-15H

• InChIKey:
• DRCPJRZHAJMWOU-UHFFFAOYSA-N

• 2-(Diphenylphosphino)benzaldehyde is a useful research compound. Its molecular formula is C19H15OP and its molecular weight is 290.3 g/mol. The purity is usually 95%.

Stilbene-3,4'-diol

In Stock

• CAS RN:
• 63877-76-9

• Formula:
• C14H12O2

• InChI:
• InChI=1S/C14H12O2/c15-13-8-6-11(7-9-13)4-5-12-2-1-3-14(16)10-12/h1-10,15-16H/b5-4+

• InChIKey:
• UFGKEFGYNRJIGO-SNAWJCMRSA-N

• Stilbene-3,4'-diol, also known as Stilbene-3,4'-diol, is a useful research compound. Its molecular formula is C14H12O2 and its molecular weight is 212.24 g/mol. The purity is usually 95%.

(4-Amino-3-nitrophenyl)(phenyl)methanol

In Stock

• CAS RN:
• 115577-76-9

• Formula:
• C13H12N2O3

• InChI:
• InChI=1S/C13H12N2O3/c14-11-7-6-10(8-12(11)15(17)18)13(16)9-4-2-1-3-5-9/h1-8,13,16H,14H2

• InChIKey:
• GBDIHFMPEGTCBK-UHFFFAOYSA-N

• (4-Amino-3-nitrophenyl)(phenyl)methanol is a useful research compound. Its molecular formula is C13H12N2O3 and its molecular weight is 244.25. The purity is usually 95%.

Methyl 2-[[(Z)-2-cyano-3-[4-(2,4-dinitrophenoxy)phenyl]prop-2-enoyl]amino]benzoate

Usually In Stock

• CAS RN:
• 380477-76-9

• Formula:
• C24H16N4O8

• InChI:
• InChI=1S/C24H16N4O8/c1-35-24(30)19-4-2-3-5-20(19)26-23(29)16(14-25)12-15-6-9-18(10-7-15)36-22-11-8-17(27(31)32)13-21(22)28(33)34/h2-13H,1H3,(H,26,29)/b16-12-

• InChIKey:
• LRALKWAUBZOFGS-UHFFFAOYSA-N

• Methyl 2-[[(Z)-2-cyano-3-[4-(2,4-dinitrophenoxy)phenyl]prop-2-enoyl]amino]benzoate is a useful research compound. Its molecular formula is C24H16N4O8 and its molecular weight is 488.412. The purity is usually 95%.

N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)-2-methoxybenzamide

• CAS RN:
• 704877-76-9

• Formula:
• C25H24N4O2

• InChI:
• InChI=1S/C25H24N4O2/c1-31-23-10-6-5-9-20(23)25(30)26-19-11-12-22-21(15-19)27-24-17-28(13-14-29(22)24)16-18-7-3-2-4-8-18/h2-12,15H,13-14,16-17H2,1H3,(H,26,30)

• InChIKey:
• PKXBRSAGPJVSQS-UHFFFAOYSA-N

• N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)-2-methoxybenzamide is a useful research compound. Its molecular formula is C25H24N4O2 and its molecular weight is 412.5g/mol. The purity is usually 95%.

Ethyl 5-(3-(2-chlorophenyl)-5-methylisoxazole-4-carboxamido)-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851977-76-9

• Formula:
• C27H21ClN4O6S

• InChI:
• InChI=1S/C27H21ClN4O6S/c1-4-37-27(35)23-18-13-39-25(21(18)26(34)32(30-23)15-9-11-16(36-3)12-10-15)29-24(33)20-14(2)38-31-22(20)17-7-5-6-8-19(17)28/h5-13H,4H2,1-3H3,(H,29,33)

• InChIKey:
• UYIDYTQRECAGTE-UHFFFAOYSA-N

• Ethyl 5-(3-(2-chlorophenyl)-5-methylisoxazole-4-carboxamido)-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C27H21ClN4O6S and its molecular weight is 565. The purity is usually 95%.

1-Boc-5-Phenylpyrrolidine-3-carboxylic acid

In Stock

• CAS RN:
• 885277-76-9

• Formula:
• C16H21NO4

• InChI:
• InChI=1S/C16H21NO4/c1-16(2,3)21-15(20)17-10-12(14(18)19)9-13(17)11-7-5-4-6-8-11/h4-8,12-13H,9-10H2,1-3H3,(H,18,19)

• InChIKey:
• YOQSWKMNZBOUGT-UHFFFAOYSA-N

• 1-Boc-5-Phenylpyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C16H21NO4 and its molecular weight is 291.34 g/mol. The purity is usually 95%.

Ethyl 2-[3-(3,4,5-trifluorophenyl)propanoyl]benzoate

In Stock

• CAS RN:
• 898777-76-9

• Formula:
• C18H15F3O3

• InChI:
• InChI=1S/C18H15F3O3/c1-2-24-18(23)13-6-4-3-5-12(13)16(22)8-7-11-9-14(19)17(21)15(20)10-11/h3-6,9-10H,2,7-8H2,1H3

• InChIKey:
• OCKOTSQPFIRADB-UHFFFAOYSA-N

• Ethyl 2-[3-(3,4,5-trifluorophenyl)propanoyl]benzoate is a useful research compound. Its molecular formula is C18H15F3O3 and its molecular weight is 336.3 g/mol. The purity is usually 95%.

3-[2-[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-2-oxoethyl]-5,6-dimethylpyrimidin-4-one

Usually In Stock

• CAS RN:
• 2379977-76-9

• Formula:
• C18H22BrN5O3

• InChI:
• InChI=1S/C18H22BrN5O3/c1-12-13(2)22-11-24(17(12)26)9-16(25)23-5-3-4-14(8-23)10-27-18-20-6-15(19)7-21-18/h6-7,11,14H,3-5,8-10H2,1-2H3

• InChIKey:
• VKRGUTDBQZLENB-UHFFFAOYSA-N

• 3-[2-[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-2-oxoethyl]-5,6-dimethylpyrimidin-4-one is a useful research compound. Its molecular formula is C18H22BrN5O3 and its molecular weight is 436.31. The purity is usually 95%.

3-Bromo-2-isopropoxybenzoic acid

In Stock

• CAS RN:
• 1247577-76-9

• Formula:
• C10H11BrO3

• InChI:
• InChI=1S/C10H11BrO3/c1-6(2)14-9-7(10(12)13)4-3-5-8(9)11/h3-6H,1-2H3,(H,12,13)

• InChIKey:
• RGKQTDRYBLRAKU-UHFFFAOYSA-N

• 3-Bromo-2-isopropoxybenzoic acid is a useful research compound. Its molecular formula is C10H11BrO3 and its molecular weight is 259.10 g/mol. The purity is usually 95%.